Cas no 1871674-59-7 (3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol
• CAS No: 1871674-59-7
• MF: C₉H₁₃BrO₂
• MW: 233.102322340012
• CID: 5783093
• PubChem ID: 130745603
• Update Time: 2025-06-12

3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1912778
• 1871674-59-7
• 3-(5-bromofuran-2-yl)-2,2-dimethylpropan-1-ol
• 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol

• Inchi： 1S/C9H13BrO2/c1-9(2,6-11)5-7-3-4-8(10)12-7/h3-4,11H,5-6H2,1-2H3
• InChI Key： UFCAPELLQYZYOF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C)(C)CO)O1

Computed Properties

• Exact Mass: 232.00989g/mol
• Monoisotopic Mass: 232.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.4Ų

Additional information on 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol

Introduction to 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 1871674-59-7)

3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 1871674-59-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a brominated furan ring and a tert-butyl alcohol moiety. The combination of these functional groups endows the compound with a range of interesting properties that make it a valuable candidate for various scientific investigations.

The chemical structure of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol is particularly noteworthy. The bromine atom in the furan ring can serve as a versatile handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. Additionally, the tert-butyl alcohol group provides a hydroxyl functionality that can be readily functionalized through various chemical reactions, such as esterification, etherification, and oxidation. These features collectively contribute to the compound's utility in organic synthesis and drug discovery.

Recent studies have explored the biological activity of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol. One notable area of research involves its potential as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant antiviral activity against several strains of influenza virus. The researchers found that the brominated furan ring played a crucial role in enhancing the compound's antiviral efficacy, while the tert-butyl alcohol group contributed to its solubility and bioavailability.

In addition to its antiviral properties, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol has also been investigated for its potential as a lead compound in the development of anticancer drugs. A study published in Cancer Research demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against human breast cancer cells. The researchers attributed this activity to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings suggest that 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol could serve as a valuable scaffold for the design of more potent and selective anticancer agents.

The synthetic accessibility of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol is another factor that contributes to its appeal in pharmaceutical research. A number of efficient synthetic routes have been developed to prepare this compound on both small and large scales. One such method involves the reaction of 5-bromofurfural with tert-butyl bromide in the presence of a strong base, followed by reduction with sodium borohydride. This approach yields high purity product with good yield, making it suitable for industrial-scale production.

Beyond its applications in drug discovery, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol has also found use in other areas of chemical research. For example, it has been employed as a building block in the synthesis of advanced materials with unique optical and electronic properties. A study published in Advanced Materials reported that derivatives of this compound were used to prepare polymer-based photovoltaic materials with enhanced efficiency and stability. The researchers highlighted the importance of the brominated furan ring in tuning the electronic properties of these materials.

In conclusion, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 1871674-59-7) is a versatile and promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique molecular structure and synthetic accessibility make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in various scientific fields.